Palinavir

• Description: Palinavir is a N-acyl-amino acid.; Palinavir is a hydroxyethylamine-based peptidomimetic inhibitor of human immunodeficiency virus (HIV) protease.
• CAS No.: 154612-39-2
• Product Name: Palinavir
• Molecular Formula: C41H52N6O5
• Molecular Weight: 708.9 g/mol
• IUPAC Name: N-[(2S)-1-[[(2S,3R)-4-[(2S,4R)-2-(tert-butylcarbamoyl)-4-(pyridin-4-ylmethoxy)piperidin-1-yl]-3-hydroxy-1-phenylbutan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]quinoline-2-carboxamide
• Standard InChI: InChI=1S/C41H52N6O5/c1-27(2)37(45-38(49)33-16-15-30-13-9-10-14-32(30)43-33)40(51)44-34(23-28-11-7-6-8-12-28)36(48)25-47-22-19-31(52-26-29-17-20-42-21-18-29)24-35(47)39(50)46-41(3,4)5/h6-18,20-21,27,31,34-37,48H,19,22-26H2,1-5H3,(H,44,51)(H,45,49)(H,46,50)/t31-,34+,35+,36-,37+/m1/s1
• Standard InChIKey: RXBWRFDZXRAEJT-SZNOJMITSA-N
• Isomeric SMILES: CC(C)[C@@H](C(=O)N[C@@H](CC1=CC=CC=C1)[C@@H](CN2CC[C@H](C[C@H]2C(=O)NC(C)(C)C)OCC3=CC=NC=C3)O)NC(=O)C4=NC5=CC=CC=C5C=C4
• SMILES: CC(C)C(C(=O)NC(CC1=CC=CC=C1)C(CN2CCC(CC2C(=O)NC(C)(C)C)OCC3=CC=NC=C3)O)NC(=O)C4=NC5=CC=CC=C5C=C4
• Canonical SMILES: CC(C)C(C(=O)NC(CC1=CC=CC=C1)C(CN2CCC(CC2C(=O)NC(C)(C)C)OCC3=CC=NC=C3)O)NC(=O)C4=NC5=CC=CC=C5C=C4
• Appearance: Solid powder
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: N-((1S)-1-(((1S,2R)-1-benzyl-3-((2S,4R)-2-(tert-butylcarbamoyl)-4-(4-pyridylmethoxy)piperidino)-2-hydroxypropyl)carbamoyl)-2-methylpropyl)quinaldamide; N-(1-(((3-(2-(((1,1-dimethylethyl)amino)carbonyl)-4-((4-pyridinylmethyl)oxy)-1-piperidinyl)-2-hydroxy-1-(phenylmethyl)propyl)amino)carbonyl)-2-methylpropyl)-2-quinolinecarboxamide; palinavi
• Reference: 1: Lamarre D, Croteau G, Wardrop E, Bourgon L, Thibeault D, Clouette C, Vaillancourt M, Cohen E, Pargellis C, Yoakim C, Anderson PC. Antiviral properties of palinavir, a potent inhibitor of the human immunodeficiency virus type 1 protease. Antimicrob Agents Chemother. 1997 May;41(5):965-71. PubMed PMID: 9145853; PubMed Central PMCID: PMC163834.; 2: Beaulieu PL, Anderson PC, Cameron DR, Croteau G, Gorys V, Grand-Maître C, Lamarre D, Liard F, Paris W, Plamondon L, Soucy F, Thibeault D, Wernic D, Yoakim C, Pav S, Tong L. 2',6'-Dimethylphenoxyacetyl: a new achiral high affinity P(3)-P(2) ligand for peptidomimetic-based HIV protease inhibitors. J Med Chem. 2000 Mar 23;43(6):1094-108. PubMed PMID: 10737742.; 3: Liard F, Jaramillo J, Paris WL, Yoakim C. Pharmacokinetic aspects of palinavir, an HIV protease inhibitor, in Sprague-Dawley rats. J Pharm Sci. 1998 Jun;87(6):782-5. PubMed PMID: 9607960.; 4: Ohlmann T, Prévôt D, Décimo D, Roux F, Garin J, Morley SJ, Darlix JL. In vitro cleavage of eIF4GI but not eIF4GII by HIV-1 protease and its effects on translation in the rabbit reticulocyte lysate system. J Mol Biol. 2002 Apr 19;318(1):9-20. PubMed PMID: 12054764.; 5: Smart T. International Congress on Chemotherapy. GMHC Treat Issues. 1995 Sep;9(9):10. PubMed PMID: 11362904.
• PubChem Compound: 72981
• Last Modified: Feb 18 2024